Cas no 2639416-63-8 (4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 2639416-63-8
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD34623508
• CID: 5642211
• PubChem ID: 156631310
• Update Time: 2025-05-25

4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2639416-63-8
• 4-chloro-2-ethyl-5-methyl-pyrazole-3-sulfonamide
• 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide
• EN300-27784289
• SB74741

• MDL： MFCD34623508
• Inchi： 1S/C6H10ClN3O2S/c1-3-10-6(13(8,11)12)5(7)4(2)9-10/h3H2,1-2H3,(H2,8,11,12)
• InChI Key： ROVFWTBRLKWJAV-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C)=NN1CC)Cl)(=O)(=O)N

Computed Properties

• Exact Mass: 223.0182254g/mol
• Monoisotopic Mass: 223.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide (CAS No. 2639416-63-8)

4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide (CAS No. 2639416-63-8) is a specialized organic compound belonging to the pyrazole sulfonamide class. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's sulfonamide moiety and chloro-substituted pyrazole backbone make it a promising candidate for drug discovery and material science innovations.

In recent years, researchers have explored the biological activity of pyrazole derivatives, particularly their role as enzyme inhibitors and antimicrobial agents. The 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide structure shows potential in modulating specific metabolic pathways, making it relevant to current studies on targeted therapies. Its molecular weight and lipophilicity parameters align well with drug-like properties, a hot topic in medicinal chemistry discussions.

The synthesis of CAS 2639416-63-8 typically involves multi-step organic reactions, including sulfonylation of pyrazole intermediates. Modern green chemistry approaches are being investigated to optimize its production, addressing the growing demand for sustainable manufacturing processes. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, crucial for research applications.

From a commercial perspective, 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide has seen increased demand from contract research organizations (CROs) and academic laboratories. Market trends indicate rising interest in heterocyclic compounds for developing novel crop protection agents, aligning with global needs for improved agricultural productivity. The compound's stability under various pH conditions makes it particularly interesting for formulation studies.

Recent patent literature reveals innovative applications of pyrazole sulfonamides in material science, particularly in designing advanced functional materials. The electron-withdrawing properties of the sulfonamide group combined with the chloro-substitution pattern create unique electronic characteristics valuable for organic electronics development. This dual applicability in life sciences and materials research positions 2639416-63-8 as a versatile chemical entity.

Quality control protocols for 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide emphasize rigorous HPLC analysis and residual solvent testing, reflecting the pharmaceutical industry's stringent standards. Storage recommendations typically suggest ambient conditions in sealed containers, with stability data supporting long-term viability when properly handled. These practical considerations are frequently searched by laboratory professionals working with this compound.

Emerging research directions explore the structure-activity relationship (SAR) of pyrazole-based sulfonamides, with computational chemistry playing an increasing role in predicting biological activity. The 1-ethyl-3-methyl substitution pattern in CAS 2639416-63-8 offers interesting steric effects that influence molecular interactions, a subject of ongoing molecular modeling studies. These computational approaches align with current trends toward in silico drug design methodologies.

Environmental fate studies of 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide indicate moderate biodegradability, prompting investigations into green derivatives with improved ecological profiles. This environmental consideration responds to growing regulatory requirements and industry commitments to sustainable chemistry practices. The compound's photostability characteristics are also being evaluated for potential outdoor applications.

From a regulatory perspective, 2639416-63-8 currently falls under standard chemical handling guidelines without special restrictions. However, researchers should consult the latest REACH compliance information as regulations evolve. The compound's safety data sheet (SDS) provides essential handling information, with particular attention to standard laboratory precautions for organic synthesis intermediates.

The global market for pyrazole derivatives continues to expand, driven by pharmaceutical and agricultural applications. 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-sulfonamide represents an important building block in this growing sector, with synthesis scale-up capabilities being developed to meet research demand. Its combination of chloro and sulfonamide functionalities offers unique opportunities for further chemical modifications and derivatization.

Future research directions for CAS 2639416-63-8 may explore its potential in combination therapies or as part of hybrid molecules, an area gaining traction in drug discovery. The compound's crystallographic properties are also of interest for pharmaceutical formulation scientists working on solubility enhancement strategies. These diverse applications underscore the importance of this heterocyclic sulfonamide in contemporary chemical research.